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Propylene Glycol Dibenzoate: A Technical Guide
to its Thermal Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal properties, specifically the

melting and boiling points, of propylene glycol dibenzoate. The information is curated for

professionals in research, scientific, and drug development fields who require precise data for

formulation and process development. This document outlines the key physical constants and

details the standard methodologies for their determination.

Introduction to Propylene Glycol Dibenzoate
Propylene glycol dibenzoate (CAS No. 19224-26-1) is the diester of propylene glycol and

benzoic acid. It is a clear, colorless to pale yellow oily liquid with a mild odor. Due to its

properties as a high-solvating, non-phthalate plasticizer, it finds applications in a variety of

industries, including adhesives, sealants, coatings, and cosmetics. A thorough understanding of

its thermal properties is crucial for its effective use and for predicting its behavior under various

processing conditions.

It is important to distinguish propylene glycol dibenzoate (C17H16O4) from dipropylene
glycol dibenzoate (DPGDB) (CAS No. 27138-31-4), which is a different compound with its
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own distinct physical properties. This guide focuses exclusively on propylene glycol
dibenzoate.

Thermal Properties
The melting and boiling points are critical thermal properties that define the physical state and

volatility of a substance. The accepted values for propylene glycol dibenzoate are

summarized in the table below.

Property Value Conditions

Melting Point -3 °C 760.00 mm Hg

Boiling Point 232 °C 12.00 mm Hg

Data sourced from multiple chemical databases and supplier specifications.[1][2][3]

Experimental Protocols for Thermal Analysis
The determination of melting and boiling points is conducted using standardized laboratory

procedures to ensure accuracy and reproducibility. The following sections detail the principles

behind these experimental methods.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range.

The presence of impurities typically lowers the melting point and broadens the melting range.

A common and widely accepted method for determining the melting point of a powdered

substance like propylene glycol dibenzoate (after solidification) is the capillary tube method.

This can be performed using either a manual apparatus, such as a Thiele tube, or an

automated instrument like a Mel-Temp apparatus.[4] The general steps are outlined in the

OECD Guideline for the Testing of Chemicals, Section 102.[5][6][7][8]

General Procedure:
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Sample Preparation: A small amount of the solidified and finely powdered propylene glycol
dibenzoate is packed into a thin-walled capillary tube, sealed at one end.[4][9]

Apparatus Setup: The capillary tube is placed in a heating block or bath in close proximity to

a calibrated thermometer.[9]

Heating: The apparatus is heated at a slow, controlled rate, typically around 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observation: The temperatures at which the substance first begins to melt and when it

becomes completely liquid are recorded. This range is reported as the melting point.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Since the boiling point is pressure-dependent, it is crucial to

record the pressure at which the measurement is taken.

Standard methods for boiling point determination are described in the OECD Guideline for the

Testing of Chemicals, Section 103.[10][11][12] For a small quantity of liquid, the Siwoloboff

method is often employed.[12]

General Procedure (Siwoloboff Method):

Sample Preparation: A small volume of liquid propylene glycol dibenzoate is placed in a

test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the liquid.

Heating: The test tube is gently heated in a heating bath.

Observation: As the liquid heats, air trapped in the capillary tube expands and escapes as a

stream of bubbles. The heating is continued until a continuous stream of vapor bubbles

emerges from the capillary tube.

Cooling and Measurement: The heat source is then removed, and the liquid is allowed to

cool. The temperature at which the bubbling stops and the liquid begins to enter the capillary
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tube is recorded as the boiling point at the measured atmospheric pressure.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the general

workflows for determining the melting and boiling points of a chemical substance like

propylene glycol dibenzoate.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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